2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic acid
Cat. No. B049531
M. Wt: 171.22 g/mol
InChI Key: RIJXYOPYBANALA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05136042
Procedure details
In a similar apparatus to Example 1, 8.6 g (0.05 mole) of 2-ethyl-4methylthiazole-5carboxylic acid were suspended in 200 ml of toluene. Under heating and reflux, phosgene was blown at a rate of 350 ml/hr for 11 hours (0.17 mole). After completion of the reaction, the reaction mixture was filtered and the filtrate was concentrated to obtain 9.3 g of 2-ethyl-4-methylthiazole-5-carboxylic acid chloride. Its purity and yield were 94.5% and 97.5%, respectively. NMR (δCDCl 3/TMS, ppm):1.36(3H,t,J=8Hz), 2.62(3H,s), 2.93(2H,q,J=8Hz).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[S:4][C:5]([C:9]([OH:11])=O)=[C:6]([CH3:8])[N:7]=1)[CH3:2].C(Cl)([Cl:14])=O>C1(C)C=CC=CC=1>[CH2:1]([C:3]1[S:4][C:5]([C:9]([Cl:14])=[O:11])=[C:6]([CH3:8])[N:7]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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8.6 g
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Type
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reactant
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Smiles
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C(C)C=1SC(=C(N1)C)C(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Under heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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reflux
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C=1SC(=C(N1)C)C(=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
